Cas no 1351619-33-4 (N-(2,2-dimethoxyethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide)

• Product Name: N-(2,2-dimethoxyethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• CAS No: 1351619-33-4
• MF: C₁₃H₁₉N₃O₅
• MW: 297.307063341141
• CID: 5948106
• PubChem ID: 71785244
• Update Time: 2025-11-01

N-(2,2-dimethoxyethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• F6125-0675
• VU0532630-1
• AKOS024532820
• N-(2,2-dimethoxyethyl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide
• 1351619-33-4

• Inchi： 1S/C13H19N3O5/c1-8-4-10(15-21-8)13(18)16-6-9(7-16)12(17)14-5-11(19-2)20-3/h4,9,11H,5-7H2,1-3H3,(H,14,17)
• InChI Key： WQOSUSSCMAVAAO-UHFFFAOYSA-N
• SMILES： N1(C(C2C=C(C)ON=2)=O)CC(C(NCC(OC)OC)=O)C1

Computed Properties

• Exact Mass: 297.13247072g/mol
• Monoisotopic Mass: 297.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 93.9Ų

Additional information on N-(2,2-dimethoxyethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide

Comprehensive Overview of N-(2,2-dimethoxyethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide (CAS No. 1351619-33-4)

The compound N-(2,2-dimethoxyethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide (CAS No. 1351619-33-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including an azetidine ring and a 5-methyl-1,2-oxazole moiety, this compound is a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. The N-(2,2-dimethoxyethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide structure aligns with this trend, as its carboxamide and oxazole functionalities are known to enhance binding affinity and metabolic stability. This makes it a valuable subject for studies focusing on kinase inhibition or GPCR modulation, which are hot topics in current drug development pipelines.

From a synthetic chemistry perspective, the compound's CAS No. 1351619-33-4 serves as a critical identifier for researchers sourcing high-purity materials. Its dimethoxyethyl side chain introduces solubility advantages, a feature often sought after in lead optimization phases. Laboratories specializing in custom synthesis or contract research frequently encounter inquiries about this compound, reflecting its growing relevance in both academic and industrial settings.

The rise of AI-driven drug discovery platforms has further amplified interest in molecules like N-(2,2-dimethoxyethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide. Computational models predict its compatibility with protease targets, a class of enzymes implicated in numerous diseases. Such predictions align with user searches for "new protease inhibitors 2024" or "azetidine derivatives in drug design," highlighting the compound's intersection with trending scientific queries.

Another area of exploration is the compound's potential role in neuropharmacology. The azetidine-3-carboxamide core is structurally analogous to motifs found in neuromodulators, sparking investigations into its effects on neurotransmitter receptors. This aligns with public interest in central nervous system (CNS) therapeutics, a rapidly expanding market fueled by unmet needs in neurodegenerative disorders.

Environmental and green chemistry considerations also apply to this compound. Its synthesis pathways are being optimized to reduce reliance on hazardous reagents, responding to industry-wide shifts toward sustainable manufacturing. Searches for "eco-friendly synthetic routes" or "green solvents for amide coupling" reflect this priority, making the compound a case study for modern chemical innovation.

In summary, N-(2,2-dimethoxyethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide (CAS No. 1351619-33-4) exemplifies the convergence of structural ingenuity and therapeutic potential. Its multifaceted applications—from drug discovery to material science—ensure its continued prominence in scientific literature and commercial research. As the pharmaceutical landscape evolves, this compound remains a key player in addressing complex biomedical challenges.